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Compound of Interest

Compound Name: 14-epi-Andrographolide

Cat. No.: B2974813 Get Quote

For Immediate Reference: Key Safety and Disposal Information

This guide provides essential safety and logistical information for the proper disposal of 14-epi-
Andrographolide, a diterpene analog of Andrographolide. While a specific Safety Data Sheet

(SDS) for 14-epi-Andrographolide is not readily available, the disposal procedures outlined

below are based on the available safety data for the structurally similar compound,

Andrographolide, and general best practices for laboratory chemical waste management.

Researchers, scientists, and drug development professionals should handle this compound

with care, adhering to all applicable local, state, and federal regulations for chemical disposal.

Quantitative Data Summary
Due to the limited availability of a specific Safety Data Sheet for 14-epi-Andrographolide,

quantitative exposure limits and detailed toxicological data are not well-established. The

following table summarizes key information for the related compound, Andrographolide. It is

recommended to handle 14-epi-Andrographolide with the assumption of similar properties

until more specific data becomes available.
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Property Value Source

Compound Andrographolide Sigma-Aldrich

CAS Number 5508-58-7 Sigma-Aldrich[1]

GHS Classification
Not a hazardous substance or

mixture
Sigma-Aldrich[1]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as a carcinogen by IARC, NTP,

or OSHA.

Sigma-Aldrich[1]

Storage Temperature

See product label; generally

recommended to be tightly

closed and dry.

Sigma-Aldrich[1]

Disposal Protocol: Step-by-Step Procedures
The following protocol outlines the recommended steps for the safe disposal of 14-epi-
Andrographolide. This procedure is designed to minimize environmental contamination and

ensure the safety of laboratory personnel.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

If there is a risk of generating dust, a NIOSH-approved respirator is required.

2. Waste Segregation and Collection:

All solid waste contaminated with 14-epi-Andrographolide, including unused product,

contaminated absorbent materials, and disposable labware (e.g., weighing paper, pipette

tips), should be collected in a dedicated, clearly labeled, and sealable hazardous waste

container.
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Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

3. Spill Management:

In the event of a spill, avoid generating dust.

For small spills, gently cover the material with an inert absorbent material such as

vermiculite, dry sand, or earth.

Using non-sparking tools, carefully scoop the absorbed material into the designated

hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol), and collect the cleaning materials

in the same waste container.

Ensure the area is well-ventilated during and after the cleanup.

4. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous waste.

Dispose of the rinsed containers in accordance with institutional and local regulations. In

many cases, thoroughly decontaminated containers can be disposed of as regular lab glass

or plastic waste.

5. Final Disposal:

The sealed hazardous waste container holding the 14-epi-Andrographolide waste must be

disposed of through an authorized hazardous or special waste collection point.

Follow all institutional guidelines and local, state, and federal regulations for the final

disposal of chemical waste.

Disposal Workflow Diagram
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Caption: Disposal workflow for 14-epi-Andrographolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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